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Compound of Interest

Compound Name: (R)-Tamsulosin-d4 Hydrochloride

CAS No.: 1216413-74-9

Cat. No.: B585842

Get Quote

In the landscape of pharmaceutical development and research, the quality and characterization

of reference standards are paramount. A Certificate of Analysis (CoA) is more than a mere data

sheet; it is a formal declaration from the supplier that a specific batch of a product meets a

defined set of quality specifications. For a complex molecule like (R)-Tamsulosin-d4
Hydrochloride, an isotopically labeled, enantiomerically pure active pharmaceutical ingredient

(API), the CoA represents the culmination of rigorous analytical testing. It provides the end-user

—be it a researcher in a discovery lab or a scientist in a quality control unit—with the

unequivocal evidence needed to trust their experimental results.

This guide, written from the perspective of a Senior Application Scientist, deconstructs the

typical Certificate of Analysis for (R)-Tamsulosin-d4 Hydrochloride. We will not only present

the data but also delve into the causality behind the experimental choices, the validation of the

protocols used, and the authoritative standards that govern this essential documentation.

Compound Identity and Core Properties
The first section of any CoA establishes the fundamental identity of the material. This is not

merely a label, but a confirmation based on empirical data.
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(R)-Tamsulosin-d4 Hydrochloride is the hydrochloride salt of the (R)-enantiomer of

Tamsulosin, where four hydrogen atoms on the methoxy groups of the benzene ring have been

replaced with deuterium (d4). This specific labeling is crucial for its common use as an internal

standard in pharmacokinetic and metabolic studies, allowing for its differentiation from the

unlabeled drug by mass spectrometry.

Table 1: General Properties

Parameter Specification

IUPAC Name

(R)-5-(2-((2-(2-

ethoxyphenoxy)ethyl)amino)propyl)-2-methoxy-

d3-benzenesulfonamide-d1 hydrochloride

CAS Number 1217830-22-3 (for d4 variant)

Molecular Formula C₂₀H₂₅D₄N₂O₅S · HCl

Molecular Weight 449.02 g/mol

Appearance White to Off-White Solid

Solubility Soluble in DMSO, Methanol

Analytical Characterization: The Pillars of Purity and
Identity
This section details the battery of analytical tests performed to confirm the structure, purity, and

isotopic composition of the compound. Each test provides a unique piece of the puzzle, and

together they form a self-validating system.

Structural Confirmation by Nuclear Magnetic Resonance
(¹H NMR)
Expertise & Rationale: Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a

cornerstone of structural elucidation in organic chemistry. It provides detailed information about

the hydrogen atoms in a molecule, confirming the connectivity of the carbon skeleton. For (R)-
Tamsulosin-d4 Hydrochloride, the ¹H NMR spectrum is expected to be consistent with the
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structure of Tamsulosin, with the notable absence of signals corresponding to the methoxy

protons, which have been replaced by deuterium. This absence is a primary confirmation of

successful deuteration.

Protocol: ¹H NMR Analysis

Sample Preparation: Accurately weigh ~5 mg of the sample and dissolve in 0.75 mL of a

suitable deuterated solvent (e.g., DMSO-d6).

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

Acquisition: Acquire the spectrum at a controlled temperature (e.g., 25°C). Key parameters

include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation

delay (D1) of at least 5 seconds to ensure quantitative integration where needed, and a

spectral width covering the expected chemical shift range (e.g., 0-12 ppm).

Data Processing: Process the raw data using appropriate software (e.g., MestReNova,

TopSpin). This includes Fourier transformation, phase correction, and baseline correction.

Interpretation: Compare the resulting spectrum with a reference spectrum of unlabeled (R)-

Tamsulosin and verify the absence of the methoxy proton signals. The chemical shifts,

splitting patterns, and integrations of the remaining protons must be consistent with the

expected structure.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Expertise & Rationale: HPLC is the gold standard for assessing the chemical purity of

pharmaceutical compounds. By separating the main compound from any impurities, it allows

for precise quantification. A validated, stability-indicating HPLC method is crucial to ensure that

all potential process-related impurities and degradation products are detected and quantified.

Protocol: Reversed-Phase HPLC Purity Assay

Chromatographic System:

Column: C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).
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Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A time-programmed gradient from a high percentage of Mobile Phase A to a high

percentage of Mobile Phase B to ensure elution of all components. For example: 0-20 min,

10% to 90% B.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection: UV at 280 nm.

Sample Preparation: Prepare a stock solution of the sample in a suitable diluent (e.g., 50:50

Water:Acetonitrile) at a concentration of approximately 1 mg/mL. Further dilute to a working

concentration of ~0.1 mg/mL.

Analysis: Inject a defined volume (e.g., 10 µL) onto the HPLC system.

Quantification: Purity is typically determined by an area percent calculation. The area of the

main peak is divided by the total area of all peaks in the chromatogram.

Table 2: Representative HPLC Purity Data

Parameter Result Acceptance Criteria

Purity (by HPLC at 280 nm) 99.8% ≥ 98.0%

Identity and Isotopic Purity by Mass Spectrometry (MS)
Expertise & Rationale: Mass spectrometry provides a direct measurement of the mass-to-

charge ratio (m/z) of the molecule, serving as a powerful tool for identity confirmation. For

isotopically labeled compounds, high-resolution mass spectrometry (HRMS) is indispensable. It

can resolve the mass difference between the deuterated and non-deuterated species, allowing

for the determination of isotopic purity and the confirmation of the molecular formula.

Protocol: LC-MS Analysis for Identity and Isotopic Enrichment
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Instrumentation: Couple an HPLC system (as described in 2.2) to a high-resolution mass

spectrometer (e.g., Q-TOF or Orbitrap).

Ionization: Utilize Electrospray Ionization (ESI) in positive mode, as Tamsulosin readily forms

a protonated molecule [M+H]⁺.

Mass Analysis: Acquire full scan data over a relevant m/z range (e.g., 100-1000).

Data Interpretation:

Identity: Confirm the presence of the protonated molecule [M+H]⁺ at the expected m/z for

C₂₀H₂₅D₄N₂O₅S. The experimentally measured mass should be within a narrow tolerance

(e.g., ± 5 ppm) of the theoretical exact mass.

Isotopic Purity: Analyze the isotopic cluster of the parent ion. The relative intensities of the

ions corresponding to the d0, d1, d2, and d3 species are used to calculate the isotopic

enrichment of the d4 species.

Table 3: Mass Spectrometry Data

Parameter Result Specification

Mass ([M+H]⁺) 449.2195 m/z Theoretical: 449.2198 m/z

Isotopic Purity (d4) 99.5% ≥ 98%

Enantiomeric Purity by Chiral Chromatography
Expertise & Rationale: Tamsulosin is a chiral molecule, and its pharmacological activity resides

in the (R)-enantiomer. The (S)-enantiomer is considered an impurity. Therefore, confirming the

enantiomeric purity is a critical quality attribute. This is achieved using chiral chromatography,

which employs a stationary phase capable of differentiating between the two enantiomers.

Protocol: Chiral HPLC

Chromatographic System:
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Column: A chiral stationary phase (CSP) column, such as one based on a polysaccharide

derivative (e.g., Chiralpak AD-H).

Mobile Phase: An isocratic mixture of solvents suitable for the chosen column, often a mix

of hexane, ethanol, and a basic or acidic modifier to improve peak shape (e.g.,

Hexane:Ethanol:Diethylamine 80:20:0.1).

Flow Rate: 0.8 mL/min.

Detection: UV at 280 nm.

Analysis: Inject a solution of the sample. The two enantiomers will elute at different retention

times.

Quantification: Enantiomeric excess (e.e.) is calculated from the peak areas of the (R)- and

(S)-enantiomers.

Table 4: Enantiomeric Purity Data

Parameter Result Acceptance Criteria

Enantiomeric Purity ((R)-

isomer)
>99.9% e.e. ≥ 99.0% e.e.

Workflow Visualization
The overall analytical workflow for the certification of (R)-Tamsulosin-d4 Hydrochloride
involves a series of orthogonal tests to ensure quality.
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Caption: Analytical workflow for CoA generation.

Authoritative Grounding and Conclusion
The methodologies and specifications outlined in this guide are grounded in established

principles of analytical chemistry and pharmaceutical quality control. Guidelines from the

International Council for Harmonisation (ICH), such as ICH Q2(R1) on the validation of

analytical procedures, provide the framework for validating the methods used to generate this

data. Pharmacopeias like the United States Pharmacopeia (USP) and the European

Pharmacopoeia (EP) set the standards for API quality.

The Certificate of Analysis for (R)-Tamsulosin-d4 Hydrochloride is a testament to a robust

quality system. It provides researchers and scientists with the assurance that the material is

what it purports to be, at the required purity, and with the correct isotopic and stereochemical

identity. This trust is the foundation upon which reliable and reproducible scientific outcomes

are built.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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